Ethyl 3-ethoxyphenylacetate
Cat. No. B8699560
M. Wt: 208.25 g/mol
InChI Key: YCFNRHJSTXLJPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07964724B2
Procedure details
Potassium carbonate (65.3 g, 473 mmol) and iodoethane (25.5 mL, 324 mmol) were added to a stirred solution of 3-hydroxyphenylacetic acid (12.0 g, 79 mmol) in 2-butanone (125 mL). The resulting mixture was heated in an oil bath (80° C.) for 16 h and then allowed to cool. The mixture was concentrated and methylene chloride was added. The organic layer was washed with water, brine, and dried over anhydrous magnesium sulfate. The solids were filtered off, and the filtrate was concentrated to give ethyl 3-ethoxyphenylacetate (12.7 g, 78%) as a clear oil.
Yield
78%
Identifiers
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REACTION_CXSMILES
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C(=O)([O-])[O-].[K+].[K+].I[CH2:8][CH3:9].[OH:10][C:11]1[CH:12]=[C:13]([CH2:17][C:18]([OH:20])=[O:19])[CH:14]=[CH:15][CH:16]=1.[CH3:21][C:22](=O)CC>>[CH2:21]([O:10][C:11]1[CH:12]=[C:13]([CH2:17][C:18]([O:20][CH2:8][CH3:9])=[O:19])[CH:14]=[CH:15][CH:16]=1)[CH3:22] |f:0.1.2|
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Inputs
Step One
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Name
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|
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Quantity
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65.3 g
|
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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25.5 mL
|
|
Type
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reactant
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Smiles
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ICC
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Name
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|
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Quantity
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12 g
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|
Type
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reactant
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|
Smiles
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OC=1C=C(C=CC1)CC(=O)O
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|
Name
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|
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Quantity
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125 mL
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|
Type
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reactant
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Smiles
|
CC(CC)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
80 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to cool
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The mixture was concentrated
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ADDITION
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Type
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ADDITION
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|
Details
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methylene chloride was added
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WASH
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Type
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WASH
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|
Details
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The organic layer was washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous magnesium sulfate
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The solids were filtered off
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
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C(C)OC=1C=C(C=CC1)CC(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.7 g | |
| YIELD: PERCENTYIELD | 78% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
